![molecular formula C24H24ClN3O3 B250938 5-(4-chlorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide](/img/structure/B250938.png)
5-(4-chlorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide
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Overview
Description
5-(4-chlorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide, also known as CPPF, is a chemical compound that has been synthesized and studied for its potential use in scientific research. It belongs to the class of compounds known as furan carboxamides and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 5-(4-chlorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide is not fully understood, but it is believed to involve the modulation of sigma-1 receptor and dopamine transporter activity. It has been shown to increase the release of dopamine in certain brain regions, which may contribute to its effects on behavior and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including effects on behavior and cognition. It has been shown to improve learning and memory in animal models, as well as to reduce anxiety-like behavior. It has also been shown to have potential as a treatment for drug addiction, as it has been shown to reduce cocaine self-administration in rats.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-chlorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide in lab experiments is that it has been shown to have activity at specific protein targets, which may allow for more precise manipulation of cellular processes. However, one limitation is that its effects may be dependent on the dose and route of administration, which may make it difficult to compare results across studies.
Future Directions
There are several future directions for research on 5-(4-chlorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide. One area of interest is the potential use of this compound as a treatment for various neurological and psychiatric disorders, such as Alzheimer's disease and schizophrenia. Another area of interest is the development of more selective sigma-1 receptor ligands, which may have fewer side effects than this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on behavior and cognition.
Synthesis Methods
5-(4-chlorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide can be synthesized using a multi-step process that involves the reaction of various reagents and solvents. One method involves the reaction of 4-chlorobenzenesulfonyl chloride with 4-(4-propanoylpiperazin-1-yl)aniline to form an intermediate compound. The intermediate is then reacted with furan-2-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield this compound.
Scientific Research Applications
5-(4-chlorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have activity at the sigma-1 receptor, which is a protein that is involved in various cellular processes including ion channel regulation, calcium signaling, and neurotransmitter release. This compound has also been shown to have activity at the dopamine transporter, which is a protein that is involved in the reuptake of dopamine from the synaptic cleft.
Properties
Molecular Formula |
C24H24ClN3O3 |
---|---|
Molecular Weight |
437.9 g/mol |
IUPAC Name |
5-(4-chlorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]furan-2-carboxamide |
InChI |
InChI=1S/C24H24ClN3O3/c1-2-23(29)28-15-13-27(14-16-28)20-9-7-19(8-10-20)26-24(30)22-12-11-21(31-22)17-3-5-18(25)6-4-17/h3-12H,2,13-16H2,1H3,(H,26,30) |
InChI Key |
GVFNPRKUADTQOW-UHFFFAOYSA-N |
SMILES |
CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(O3)C4=CC=C(C=C4)Cl |
Canonical SMILES |
CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(O3)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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